Cas no 1247192-92-2 (5-Ethyl-2-methylmorpholine-4-sulfonyl chloride)

• Product Name: 5-Ethyl-2-methylmorpholine-4-sulfonyl chloride
• CAS No: 1247192-92-2
• MF: C₇H₁₄ClNO₃S
• MW: 227.708960056305
• MDL: MFCD14663546
• CID: 5187287
• PubChem ID: 61424134
• Update Time: 2025-10-23

5-Ethyl-2-methylmorpholine-4-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-ethyl-2-methylmorpholine-4-sulfonyl chloride
• 5-ethyl-2-methylmorpholine-4-sulfonylchloride
• 4-Morpholinesulfonyl chloride, 5-ethyl-2-methyl-
• 5-Ethyl-2-methylmorpholine-4-sulfonyl chloride

• MDL： MFCD14663546
• Inchi： 1S/C7H14ClNO3S/c1-3-7-5-12-6(2)4-9(7)13(8,10)11/h6-7H,3-5H2,1-2H3
• InChI Key： BUISJLHRUWWMJQ-UHFFFAOYSA-N
• SMILES： ClS(N1CC(C)OCC1CC)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 261
• XLogP3: 1.3
• Topological Polar Surface Area: 55

Additional information on 5-Ethyl-2-methylmorpholine-4-sulfonyl chloride

Introduction to 5-Ethyl-2-methylmorpholine-4-sulfonyl chloride (CAS No: 1247192-92-2)

5-Ethyl-2-methylmorpholine-4-sulfonyl chloride, identified by its CAS number 1247192-92-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of sulfonyl chlorides, which are widely recognized for their utility as intermediates in the synthesis of various bioactive molecules. The structural features of 5-Ethyl-2-methylmorpholine-4-sulfonyl chloride, including its morpholine backbone and the presence of a sulfonyl chloride functional group, make it a versatile building block for medicinal chemists and synthetic organic chemists.

The morpholine ring in 5-Ethyl-2-methylmorpholine-4-sulfonyl chloride contributes to its unique chemical properties, such as stability under various reaction conditions and the ability to form stable complexes with other molecules. These characteristics have made it a valuable reagent in the development of novel drug candidates. The sulfonyl chloride moiety, on the other hand, is known for its reactivity in nucleophilic substitution reactions, allowing for further functionalization and diversification of the molecular structure.

In recent years, there has been a surge in research focused on the development of new therapeutic agents targeting various diseases. 5-Ethyl-2-methylmorpholine-4-sulfonyl chloride has emerged as a key intermediate in several synthetic pathways leading to pharmacologically active compounds. Its role in the synthesis of sulfonamide derivatives, which are known for their antimicrobial and anti-inflammatory properties, has been particularly noteworthy. Researchers have leveraged its reactivity to develop novel sulfonamides with enhanced efficacy and reduced side effects.

One of the most compelling applications of 5-Ethyl-2-methylmorpholine-4-sulfonyl chloride is in the field of oncology. Recent studies have demonstrated its utility in the synthesis of small molecule inhibitors targeting specific enzymes involved in cancer cell proliferation. By modifying its structure, scientists have been able to develop compounds that exhibit potent antitumor activity while maintaining high selectivity against cancer cells. These findings highlight the importance of 5-Ethyl-2-methylmorpholine-4-sulfonyl chloride as a scaffold for drug discovery efforts.

The compound's versatility also extends to its use in peptidomimetic chemistry. Peptidomimetics are designed to mimic the biological activity of natural peptides but with improved pharmacokinetic properties. 5-Ethyl-2-methylmorpholine-4-sulfonyl chloride has been employed as a protecting group or coupling agent in peptide synthesis, facilitating the creation of complex peptidomimetic structures. These structures have shown promise in targeting various biological pathways, including those involved in neurodegenerative diseases and immunomodulation.

From a synthetic chemistry perspective, 5-Ethyl-2-methylmorpholine-4-sulfonyl chloride offers several advantages due to its well-defined reactivity patterns. It can be easily incorporated into larger molecules through nucleophilic aromatic substitution reactions, allowing for rapid diversification of molecular libraries. Additionally, its stability under standard reaction conditions makes it an ideal candidate for large-scale syntheses required for preclinical and clinical studies.

The pharmaceutical industry has also recognized the potential of 5-Ethyl-2-methylmorpholine-4-sulfonyl chloride as a building block for developing novel APIs (Active Pharmaceutical Ingredients). Its structural motif is found in several approved drugs, where it contributes to their pharmacological activity and pharmacokinetic profile. The ability to modify its structure while retaining key functional groups has enabled researchers to fine-tune properties such as solubility, bioavailability, and metabolic stability.

In conclusion, 5-Ethyl-2-methylmorpholine-4-sulfonyl chloride (CAS No: 1247192-92-2) is a multifaceted compound with significant applications in pharmaceutical research and drug development. Its unique structural features and reactivity make it an invaluable tool for medicinal chemists seeking to design novel bioactive molecules. As research continues to uncover new therapeutic targets and synthetic strategies, the importance of this compound is expected to grow further, solidifying its role as a cornerstone in modern drug discovery efforts.